Cas no 2649087-58-9 (1-isocyanatopent-2-ene)
1-isocyanatopent-2-ene structure
Product Name:1-isocyanatopent-2-ene
CAS No:2649087-58-9
Molecular Formula:C6H9NO
Molecular Weight:111.141761541367
CID:6613888
PubChem ID:58617767
1-isocyanatopent-2-ene Properties
Names and Identifiers
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- 1-isocyanatopent-2-ene
- 2649087-58-9
- EN300-1841851
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- InChIKey： WNJQTAAITBOEPP-ONEGZZNKSA-N
- Inchi： 1S/C6H9NO/c1-2-3-4-5-7-6-8/h3-4H,2,5H2,1H3/b4-3+
- SMILES： O=C=NC/C=C/CC
Computed Properties
- Exact Mass: 111.068413911g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 111.068413911g/mol
- Heavy Atom Count: 8
- Complexity: 112
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 29.4Ų
1-isocyanatopent-2-ene Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1841851-0.05g |
1-isocyanatopent-2-ene |
2649087-58-9 | 0.05g |
$768.0 | 2023-09-19 |
1-isocyanatopent-2-ene Related Literature
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1. Front cover
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Andreas Hallbrucker,John L. Finney,Erwin Mayer Phys. Chem. Chem. Phys., 2006,8, 3088-3093
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4. Pb electrodeposition from PbO in the urea/1-ethyl-3-methylimidazolium chloride at room temperatureWencai He,Aimin Liu,Jinzhao Guan,Zhongning Shi,Bingliang Gao,Xianwei Hu,Zhaowen Wang RSC Adv., 2017,7, 6902-6910
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Jin-Xian Feng,Qi Li,Xue-Feng Lu,Ye-Xiang Tong,Gao-Ren Li J. Mater. Chem. A, 2014,2, 2985-2992
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Aneela Fayaz,Michael G. Siskos,Panayiotis C. Varras,Atia-tul-Wahab Phys. Chem. Chem. Phys., 2020,22, 17401-17411
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Teng Xu,Jie Ma,Zhanfang Ma New J. Chem., 2015,39, 1006-1012
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Gourab Mukherjee,Calvin W. Z. Lee,Sayanta Sekhar Nag,Aligulu Alili,Fabián G. Cantú Reinhard,Devesh Kumar,Chivukula V. Sastri,Sam P. de Visser Dalton Trans., 2018,47, 14945-14957
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Zhong-Ning Xu,Qing-Song Chen,Zhi-Qiao Wang,Yumin Chen,Dong-Mei Lv,Gang Lu,Guo-Cong Guo Catal. Sci. Technol., 2014,4, 1925-1930
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Christian Merten,Kaitlynd Hiller,Yunjie Xu Phys. Chem. Chem. Phys., 2012,14, 12884-12891
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